Cas no 482642-42-2 (2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)
2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
- MLS000074657
- 482642-42-2
- IFLab1_002577
- 2-((5-benzyl-1,3,4-oxadiazol-2-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone
- MLS002538987
- CHEMBL1334939
- AKOS000642470
- ZINC00872558
- SMR000011359
- 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(3,4-dihydro-2H-quinolin-1-yl)ethanone
- F0594-0583
- HMS2496D21
- 2-(5-Benzyl-[1,3,4]oxadiazol-2-ylsulfanyl)-1-(3,4-dihydro-2H-quinolin-1-yl)-ethanone
- 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
- HMS1419F03
- 2-((5-benzyl-1,3,4-oxadiazol-2-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethan-1-one
- Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-[[5-(phenylmethyl)-1,3,4-oxadiazol-2-yl]thio]-
-
- Inchi: 1S/C20H19N3O2S/c24-19(23-12-6-10-16-9-4-5-11-17(16)23)14-26-20-22-21-18(25-20)13-15-7-2-1-3-8-15/h1-5,7-9,11H,6,10,12-14H2
- InChI Key: KGSWBGSBDFFMTP-UHFFFAOYSA-N
- SMILES: C(=O)(N1C2=C(C=CC=C2)CCC1)CSC1=NN=C(CC2=CC=CC=C2)O1
Computed Properties
- Exact Mass: 365.11979803g/mol
- Monoisotopic Mass: 365.11979803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 84.5Ų
2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0594-0583-2μmol |
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one |
482642-42-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0594-0583-5μmol |
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one |
482642-42-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0594-0583-10μmol |
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one |
482642-42-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0594-0583-20μmol |
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one |
482642-42-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0594-0583-1mg |
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one |
482642-42-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0594-0583-2mg |
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one |
482642-42-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0594-0583-3mg |
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one |
482642-42-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0594-0583-4mg |
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one |
482642-42-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0594-0583-5mg |
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one |
482642-42-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0594-0583-10mg |
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one |
482642-42-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
Compound CAS No 482642-42-2: A Comprehensive Overview
The compound with CAS No 482642-42-2, also known as 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology, materials science, and chemical synthesis. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.
The molecular structure of 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is characterized by a combination of heterocyclic rings and functional groups. The presence of the oxadiazole ring and the tetrahydroquinoline moiety contributes to its versatile reactivity and bioavailability. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas.
One of the most notable aspects of this compound is its ability to act as a biological scaffold in medicinal chemistry. The sulfanyl group and the ketone functionality play crucial roles in modulating its pharmacokinetic properties. Researchers have explored the use of this compound in designing novel inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against human topoisomerase IIα, a key enzyme associated with cancer cell proliferation.
In addition to its pharmacological applications, CAS No 482642-42-2 has also been investigated for its role in advanced materials science. The compound's ability to form stable coordination complexes with transition metals has made it a valuable component in the development of new catalysts for organic synthesis. A recent report in *Nature Communications* highlighted its use as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its potential in industrial chemical processes.
The synthesis of CAS No 482642-42-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring via condensation reactions and the subsequent coupling with the tetrahydroquinoline derivative. Researchers have optimized these steps to achieve high yields and improve the overall efficiency of the synthesis pathway.
From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. A study conducted by an international research team revealed that under specific conditions, CAS No 482642-42-2 undergoes rapid microbial degradation, making it a sustainable choice for certain industrial applications.
In conclusion, CAS No 482642-42-2, or Compound Name, represents a fascinating example of how modern organic chemistry can lead to innovative solutions across multiple disciplines. With ongoing research exploring its potential applications in drug discovery, catalysis, and sustainable chemistry, this compound is poised to make significant contributions to both academic and industrial fields.
482642-42-2 (2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)